Cas no 2680786-37-0 (2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid)

• Product Name: 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid
• CAS No: 2680786-37-0
• MF: C₁₇H₂₂F₃NO₃
• MW: 345.356695652008
• CID: 5624332
• PubChem ID: 165921487
• Update Time: 2025-06-07

2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2,2,2-trifluoro-N-(octan-2-yl)acetamido]benzoic acid
• EN300-28297826
• 2680786-37-0
• 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid

• Inchi： 1S/C17H22F3NO3/c1-3-4-5-6-9-12(2)21(16(24)17(18,19)20)14-11-8-7-10-13(14)15(22)23/h7-8,10-12H,3-6,9H2,1-2H3,(H,22,23)
• InChI Key： QHYDXNLYBBGGQH-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=CC=1C(=O)O)C(C)CCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 345.15517805g/mol
• Monoisotopic Mass: 345.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid

Introduction to 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid (CAS No. 2680786-37-0)

2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680786-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated benzoic acids, which are known for their unique physicochemical properties and broad applications in medicinal chemistry. The presence of fluorine atoms in its structure imparts enhanced metabolic stability and lipophilicity, making it a valuable candidate for drug development.

The molecular structure of 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid consists of a benzoic acid core substituted with a trifluoromethyl group at the α-position and an N-octylacetamide moiety. This configuration not only contributes to its stability but also facilitates its interaction with biological targets. The trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in many active pharmaceutical ingredients (APIs) due to its ability to modulate enzyme activity and improve binding affinity.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to increased bioavailability, reduced susceptibility to metabolic degradation, and improved binding interactions with biological receptors. 2-2,2,2-trifluoro-N-(octan-yl)acetamidobenzoic acid exemplifies these advantages, making it a promising scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, including inflammation, cancer progression, and viral replication. By designing molecules that selectively inhibit specific proteases, researchers can develop targeted therapies with minimal side effects. The structural features of 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid make it an ideal candidate for such applications, as the trifluoromethyl group can enhance binding affinity while the octylacetamide moiety provides solubility and metabolic stability.

Furthermore, the compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, including arthritis and autoimmune disorders. By modulating inflammatory pathways, 2-2,2,2-trifluoro-N-(octan-2-yl)acetamidobenzoic acid could offer a new therapeutic approach. Preliminary data suggest that it interacts with key inflammatory mediators, potentially reducing cytokine production and alleviating symptoms associated with inflammatory conditions.

The synthesis of CAS No. 2680786-37-0 involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions. The subsequent attachment of the N-octylacetamide moiety is achieved through amidation reactions under mild conditions to preserve the integrity of the fluorinated core.

From a chemical biology perspective, CAS No. 2680786-37-0 serves as a valuable tool for studying enzyme mechanisms and developing inhibitors. Its unique structure allows researchers to probe interactions with various enzymes and receptors at a molecular level. This information is crucial for designing drugs that are both effective and selective.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. CAS No. 2680786-37-0 represents a prime example of how structural modifications can lead to improved drug candidates. Its combination of metabolic stability, lipophilicity, and biological activity positions it as a key compound in ongoing research efforts aimed at addressing unmet medical needs.

In conclusion,CAS No 2680786 37 0is not just another fluorinated benzoic acid but a multifaceted compound with significant potential in pharmaceutical research and development Its structural features make it an excellent candidate for designing novel therapeutics particularly in areas such as protease inhibition anti-inflammation and beyond As research continues to uncover new applications for this compound it is likely to play an increasingly important role in the discovery and development of next-generation drugs